Cas no 122641-57-0 (2,5-Furandione, 3,4-bis(2-methylbenzo[b]thien-3-yl)-)

• Product Name: 2,5-Furandione, 3,4-bis(2-methylbenzo[b]thien-3-yl)-
• CAS No: 122641-57-0
• MF: C₂₂H₁₄O₃S₂
• MW: 390.474763393402
• CID: 1217079
• PubChem ID: 23190198
• Update Time: 2025-04-20

2,5-Furandione, 3,4-bis(2-methylbenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione, 3,4-bis(2-methylbenzo[b]thien-3-yl)-
• 3,4-bis(2-methyl-1-benzothiophen-3-yl)furan-2,5-dione
• DTXSID50631227
• 122641-57-0
• SCHEMBL1535958

• Inchi： 1S/C22H14O3S2/c1-11-17(13-7-3-5-9-15(13)26-11)19-20(22(24)25-21(19)23)18-12(2)27-16-10-6-4-8-14(16)18/h3-10H,1-2H3
• InChI Key： REJVPVQCJKPFSI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1C)C1C(=O)OC(C=1C1=C(C)SC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 390.03843665g/mol
• Monoisotopic Mass: 390.03843665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 99.8Ų